Cas no 649561-40-0 (1-Tridecyn-3-ol, (3S)-)

• Product Name: 1-Tridecyn-3-ol, (3S)-
• CAS No: 649561-40-0
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 411135
• PubChem ID: 54103157
• Update Time: 2025-04-19

1-Tridecyn-3-ol, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Tridecyn-3-ol, (3S)-
• 649561-40-0
• (3S)-TRIDEC-1-YN-3-OL
• SCHEMBL9793905
• DTXSID80709049

• Inchi： 1S/C13H24O/c1-3-5-6-7-8-9-10-11-12-13(14)4-2/h2,13-14H,3,5-12H2,1H3/t13-/m1/s1
• InChI Key： NBXOZWAKVAGNDB-CYBMUJFWSA-N
• SMILES： O[C@H](C#C)CCCCCCCCCC

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23